Cas no 149989-79-7 (2-(2-Bromobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(2-Bromobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 149989-79-7
• MF: C₁₃H₁₈BBrO₂
• MW: 296.995823383331
• CID: 65179
• PubChem ID: 56846420
• Update Time: 2025-06-13

2-(2-Bromobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[(2-bromophenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-BrC6H4CH2B(OCMe2)2
• AK-78318
• ANW-58659
• CTK8B7803
• I14-43560
• 2-bromobenzylboronic acid pinacol ester
• 149989-79-7
• AKOS015913845
• FT-0753194
• DTXSID30718727
• A3296
• CS-0446931
• 2-Bromobenzylboronicacidpinacolester
• SY391362
• MFCD11973626
• (2-Bromobenzyl)boronic Acid Pinacol Ester

• Inchi： 1S/C13H18BBrO2/c1-12(2)13(3,4)17-14(16-12)9-10-7-5-6-8-11(10)15/h5-8H,9H2,1-4H3
• InChI Key： SJTVNJJAXZVOCQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CB1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 296.05800
• Monoisotopic Mass: 296.05832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 318 ºC
• Flash Point: 146 ºC
• PSA: 18.46000
• LogP: 3.88940

Additional information on 2-(2-Bromobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Comprehensive Overview of 2-(2-Bromobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 149989-79-7)

2-(2-Bromobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a highly specialized boronic ester compound widely utilized in organic synthesis and pharmaceutical research. With the CAS number 149989-79-7, this chemical has gained significant attention due to its unique structural properties and versatile applications in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and material science. Researchers and industry professionals frequently search for "boronic ester derivatives" or "2-bromobenzyl dioxaborolane applications," reflecting its growing relevance in cutting-edge chemistry.

The molecular structure of 2-(2-Bromobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane features a bromobenzyl group attached to a dioxaborolane ring, which enhances its stability and reactivity under controlled conditions. This makes it an ideal candidate for palladium-catalyzed reactions, a topic trending in AI-driven drug design discussions. Recent studies highlight its role in synthesizing biaryl compounds, a class of molecules pivotal in developing anticancer agents and OLED materials—addressing current interests in sustainable technology and precision medicine.

From an industrial perspective, the demand for CAS 149989-79-7 has surged due to its compatibility with green chemistry principles. Users often inquire about "scalable synthesis of boronic esters" or "safety protocols for handling bromobenzyl derivatives," emphasizing the need for eco-friendly and efficient production methods. Innovations in flow chemistry and catalytic systems have further optimized its use, aligning with global trends toward carbon-neutral manufacturing.

Analytical techniques such as NMR spectroscopy and HPLC purity testing are critical for verifying the quality of 2-(2-Bromobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. These methods are frequently searched alongside "boronate stability under aerobic conditions," underscoring the compound’s sensitivity to oxidation. Advanced storage solutions, including argon-purged containers, are recommended to maintain its efficacy—a practical insight highly valued by laboratory technicians and procurement specialists.

In the context of intellectual property, patents involving 149989-79-7 often focus on its derivatives for kinase inhibitors or PET radiopharmaceuticals. This aligns with rising searches for "boron-containing drug candidates 2024" and "next-gen imaging agents," reflecting its potential in theranostics. The compound’s adaptability to click chemistry platforms also positions it as a key player in bioconjugation strategies, a hot topic in biotech forums.

To conclude, 2-(2-Bromobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS 149989-79-7) exemplifies the intersection of traditional organic chemistry and contemporary innovation. Its multifaceted applications—from catalysis to biomedical research—ensure its enduring relevance in scientific and industrial communities. As queries like "buy high-purity dioxaborolane" or "custom synthesis bromobenzyl boronate" proliferate, this compound continues to inspire advancements across disciplines.